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Compound of Interest

Compound Name: 3-(Propan-2-yl)hexanedioic acid

Cat. No.: B12802087

A comprehensive search of scientific literature and chemical databases reveals a notable
absence of information regarding the discovery and natural occurrence of 3-(Propan-2-
yl)hexanedioic acid. This suggests that the compound is likely not a known natural product
and has not been the subject of significant scientific investigation. Efforts to find quantitative
data, detailed experimental protocols for its isolation or synthesis from natural sources, or its
involvement in biological signaling pathways have been unsuccessful.

While information on the specific molecule 3-(Propan-2-yl)hexanedioic acid is not available,
an examination of its parent compound, hexanedioic acid (commonly known as adipic acid),
can provide some limited context. It is crucial to emphasize that these are distinct chemical
entities with different physical, chemical, and biological properties.

The Parent Compound: Hexanedioic Acid (Adipic
Acid)

Hexanedioic acid is a dicarboxylic acid of significant industrial importance, primarily as a
precursor in the production of nylon.[1] In contrast to its industrial prevalence, the natural
occurrence of adipic acid is rare.[1] However, it has been reported in some organisms. For
instance, the PubChem database indicates its presence in the fruit fly (Drosophila
melanogaster) and the quaking aspen tree (Populus tremula).[2]

The discovery of adipic acid is attributed to Auguste Laurent in 1837, who produced it through
the oxidation of fats.[1]
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Lack of Evidence for 3-(Propan-2-yl)hexanedioic
Acid in Nature

The addition of a propan-2-yl (isopropyl) group at the 3-position of the hexanedioic acid
backbone creates a distinct molecule. Extensive searches have not yielded any reports of this
specific substituted dicarboxylic acid being isolated from a natural source. Chemical databases
like PubChem contain entries for structurally similar but different molecules, such as 3-(Prop-1-
en-2-yl)hexanedioic acid, but not for the saturated isopropy! derivative.[3]

Due to the absence of any documented discovery or natural occurrence, it is not possible to
provide the following for 3-(Propan-2-yl)hexanedioic acid:

o Quantitative Data: No data on natural abundance, concentration in biological tissues, or
isolation yields are available.

» Experimental Protocols: There are no published methods for the extraction, isolation,
purification, or characterization of this compound from any natural source.

» Biological Pathways and Interactions: No information exists on any metabolic or signaling
pathways involving this specific molecule.

Conclusion

In conclusion, the current body of scientific knowledge does not contain information on the
discovery or natural occurrence of 3-(Propan-2-yl)hexanedioic acid. It remains an obscure
compound from a natural products perspective. Future research involving advanced analytical
techniques and broader screening of natural sources may potentially lead to its discovery, but
at present, it is not a known constituent of the natural world. Therefore, the creation of an in-
depth technical guide as requested is not feasible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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